Cas no 66754-13-0 (D-Trimannuronic acid)

• Product Name: D-Trimannuronic acid
• CAS No: 66754-13-0
• Molecular Formula: C₁₈H₂₆O₁₉
• Molecular Weight: 546.388
• CID: 2006976
• PubChem ID: 91847172

D-Trimannuronic acid Properties

Names and Identifiers

• Galacturontriose
• tri-galacturonic acid
• D-Trimannuronic acid
• AKOS040754731
• 66754-13-0
• CS-0135273
• HY-N7699A
• (2S,3S,4S,5S,6R)-6-[(2S,3S,4R,5S,6R)-2-carboxy-6-[(2S,3S,4R,5S,6R)-2-carboxy-4,5,6-trihydroxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid

• InChIKey： LCLHHZYHLXDRQG-BUOBQAFFSA-N
• Inchi： InChI=1S/C18H26O19/c19-1-2(20)10(13(26)27)36-17(6(1)24)35-9-4(22)7(25)18(37-12(9)15(30)31)34-8-3(21)5(23)16(32)33-11(8)14(28)29/h1-12,16-25,32H,(H,26,27)(H,28,29)(H,30,31)/t1-,2-,3+,4+,5-,6-,7-,8-,9-,10-,11-,12-,16+,17+,18+/m0/s1
• SMILES： C1(C(C(OC(C1O)OC2C(C(C(OC2C(=O)O)OC3C(C(C(OC3C(=O)O)O)O)O)O)O)C(=O)O)O)O

Computed Properties

• Exact Mass: 546.10682860g/mol
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 19
• Rotatable Bond Count: 7
• Monoisotopic Mass: 546.10682860g/mol
• Heavy Atom Count: 37
• Complexity: 853
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -6.1
• Topological Polar Surface Area: 320Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides